2-(Ethylamino)-7-[3-(2-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 2-(ethylamino)-7-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C19H19NO3/c1-3-20-16-10-6-5-9-15(19(16)22)17(21)13-12-14-8-4-7-11-18(14)23-2/h4-13H,3H2,1-2H3,(H,20,22)/b13-12+
• InChI Key: ZUOUPTDPBLFOQB-OUKQBFOZSA-N
• Isomeric SMILES: CCNC1=CC=CC=C(C1=O)C(=O)/C=C/C2=CC=CC=C2OC
• SMILES: CCNC1=CC=CC=C(C1=O)C(=O)C=CC2=CC=CC=C2OC

Description

2-(Ethylamino)-7-[3-(2-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one, also known as EACA, is a synthetic compound that has been widely used in scientific research. EACA belongs to the family of cycloheptatrienones, which are known for their diverse biological activities. EACA has been found to exhibit promising pharmacological properties, making it a potential candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-(Ethylamino)-7-[3-(2-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and survival. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in regulating gene expression. By inhibiting HDACs, this compound can induce the expression of genes that promote apoptosis and inhibit cell cycle progression, leading to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis. This compound has also been found to inhibit the activity of enzymes involved in inflammation and oxidative stress, which are implicated in the development of various diseases.

Advantages and Limitations for Lab Experiments

2-(Ethylamino)-7-[3-(2-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It exhibits potent biological activity at low concentrations, making it cost-effective for use in experiments. However, this compound also has some limitations. It is a relatively new compound, and its mechanism of action is not fully understood. Further research is needed to elucidate its full pharmacological potential.

Future Directions

There are several potential future directions for research on 2-(Ethylamino)-7-[3-(2-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one. One area of interest is the development of new derivatives of this compound with enhanced pharmacological properties. Another area of interest is the investigation of the synergistic effects of this compound with other anticancer agents. Additionally, further research is needed to explore the potential applications of this compound in other areas of scientific research, such as neurodegenerative diseases and autoimmune disorders.

Synthesis Methods

2-(Ethylamino)-7-[3-(2-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the condensation of 2-methoxyphenylacetic acid with ethylamine, followed by cyclization and acylation reactions. The final product is obtained in good yield and purity.

Scientific Research Applications

2-(Ethylamino)-7-[3-(2-methoxyphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of application is in cancer research. This compound has been found to exhibit potent anticancer activity against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer cells. This compound has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models.